Cas no 102039-86-1 (Cephaloridine Monohydrate)
Cephaloridine Monohydrate structure
Product Name:Cephaloridine Monohydrate
CAS No:102039-86-1
MF:C19H19N3O5S2
MW:433.501261949539
CID:1131755
PubChem ID:51063108
Update Time:2025-04-20
Cephaloridine Monohydrate Chemical and Physical Properties
Names and Identifiers
-
- (6R,7R)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate,hydrate
- Cephaloridine Monohydrate
- (6R,7R)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- hydrate
- Cephaloridine hydrate
- HY-B2072A
- 102039-86-1
- DA-62212
- Cephaloridine (hydrate)
- CS-0652454
- SCHEMBL7845737
- CephaloridineMonohydrate
- (6R,7R)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrate
- DTXSID30679667
-
- Inchi: 1S/C19H17N3O4S2.H2O/c23-14(9-13-5-4-8-27-13)20-15-17(24)22-16(19(25)26)12(11-28-18(15)22)10-21-6-2-1-3-7-21;/h1-8,15,18H,9-11H2,(H-,20,23,25,26);1H2/t15-,18-;/m1./s1
- InChI Key: KZYZSCXFERELNV-KQKCUOLZSA-N
- SMILES: S1CC(C[N+]2C=CC=CC=2)=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(CC1=CC=CS1)=O)=O.O
Computed Properties
- Exact Mass: 433.076613g/mol
- Monoisotopic Mass: 433.076613g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 687
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 433.5g/mol
- Topological Polar Surface Area: 148Ų
Cephaloridine Monohydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C258600-25mg |
Cephaloridine Monohydrate |
102039-86-1 | 25mg |
$ 196.00 | 2023-09-08 | ||
| TRC | C258600-50mg |
Cephaloridine Monohydrate |
102039-86-1 | 50mg |
$ 356.00 | 2023-09-08 | ||
| TRC | C258600-250mg |
Cephaloridine Monohydrate |
102039-86-1 | 250mg |
$ 876.00 | 2023-09-08 | ||
| TRC | C258600-1g |
Cephaloridine Monohydrate |
102039-86-1 | 1g |
$ 2406.00 | 2023-04-18 | ||
| A2B Chem LLC | AX31760-25mg |
CephaloridineMonohydrate |
102039-86-1 | 25mg |
$538.00 | 2024-01-05 | ||
| A2B Chem LLC | AX31760-5mg |
CephaloridineMonohydrate |
102039-86-1 | 99% | 5mg |
$180.00 | 2024-04-20 | |
| A2B Chem LLC | AX31760-10mg |
CephaloridineMonohydrate |
102039-86-1 | 99% | 10mg |
$265.00 | 2024-04-20 |
Cephaloridine Monohydrate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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